Cas no 2358126-66-4 (3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid)

• Product Name: 3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid
• CAS No: 2358126-66-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD34600329
• CID: 5638623
• PubChem ID: 165753077
• Update Time: 2025-11-01

3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid
• 2358126-66-4
• EN300-28257332
• 3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid

• MDL： MFCD34600329
• Inchi： 1S/C9H11NO3/c11-9(12)5-7(6-1-2-6)8-3-4-13-10-8/h3-4,6-7H,1-2,5H2,(H,11,12)
• InChI Key： PNYUJZAEWDGMGM-UHFFFAOYSA-N
• SMILES： O1C=CC(C(CC(=O)O)C2CC2)=N1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid

Introduction to 3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid (CAS No. 2358126-66-4)

3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid (CAS No. 2358126-66-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features, which include a cyclopropyl group and an oxazole ring attached to a propanoic acid backbone. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid (CAS No. 2358126-66-4) is particularly interesting due to the presence of the cyclopropyl group, which is known for its strain energy and unique electronic properties. The cyclopropyl group can influence the conformational flexibility and stability of the molecule, making it an attractive candidate for drug design. Additionally, the oxazole ring is a common motif in bioactive molecules and is often associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have explored the potential therapeutic applications of 3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid has also been investigated for its antimicrobial activity. Preliminary studies have demonstrated that it exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics, especially in light of the growing global concern over antibiotic resistance.

In the realm of cancer research, 3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid has shown promise as a potential anticancer agent. In vitro studies using various cancer cell lines have revealed that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has been shown to target key signaling pathways involved in cancer progression, such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that it may have therapeutic potential in treating various types of cancer.

The pharmacokinetic properties of 3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid (CAS No. 2358126-66-4) are also an important consideration for its development as a therapeutic agent. Initial studies have indicated that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its biological activities, the synthetic accessibility of 3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid is another factor that contributes to its attractiveness as a research compound. The synthesis of this molecule involves well-established chemical reactions and can be carried out using readily available starting materials. This makes it feasible for large-scale production and further preclinical and clinical evaluation.

The safety profile of 3-Cyclopropyl-3-(1,2-oxazol-3-yl)propanoic acid (CAS No. 2358126-66-4) is also an important consideration for its potential use in therapeutic applications. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses in animal models. However, further comprehensive safety assessments are necessary to fully understand its safety profile in humans.

In conclusion, 3-Cyclopropyl-3-(1,2-oxazol-3-y l)propanoic acid (CAS No. 2358126-66 -4 strong>) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.